Cas no 1805343-19-4 (Methyl 4-bromo-2-cyano-5-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 4-bromo-2-cyano-5-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1805343-19-4
• MF: C₉H₅BrF₂N₂O₂
• MW: 291.049008131027
• CID: 4859538
• Update Time: 2025-08-05

Methyl 4-bromo-2-cyano-5-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-2-cyano-5-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C9H5BrF2N2O2/c1-16-9(15)6-5(2-13)14-3-4(7(6)10)8(11)12/h3,8H,1H3
• InChI Key： GWGZMNBIBFFEDR-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OC)C(C#N)=NC=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 2.1
• Topological Polar Surface Area: 63

Additional information on Methyl 4-bromo-2-cyano-5-(difluoromethyl)pyridine-3-carboxylate

Methyl 4-bromo-2-cyano-5-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805343-19-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-bromo-2-cyano-5-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805343-19-4) is a highly versatile and significant intermediate in the field of pharmaceutical synthesis. This compound, characterized by its unique structural features, has garnered considerable attention due to its role in the development of novel therapeutic agents. The presence of multiple functional groups, including a bromo substituent, a cyano group, and a difluoromethyl moiety, makes it a valuable building block for synthetic chemists.

The 4-bromo and 5-(difluoromethyl) groups are particularly noteworthy, as they provide excellent handles for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often essential for achieving high binding affinity and selectivity in drug candidates. Additionally, the 2-cyano group can be further modified through reduction or hydrolysis to introduce other pharmacophores.

In recent years, there has been a surge in research focusing on the development of small-molecule inhibitors targeting various biological pathways. Methyl 4-bromo-2-cyano-5-(difluoromethyl)pyridine-3-carboxylate has emerged as a crucial intermediate in several high-profile drug discovery campaigns. For instance, it has been utilized in the synthesis of kinase inhibitors, which play a critical role in treating cancers and inflammatory diseases. The compound's ability to serve as a precursor for these inhibitors is attributed to its ability to undergo multiple transformations while retaining its core pyridine scaffold.

The pharmaceutical industry has also leveraged this compound in the development of antiviral agents. The unique electronic properties imparted by the cyano and difluoromethyl groups make it an ideal candidate for designing molecules that can interact with viral enzymes or receptors. Recent studies have demonstrated its utility in generating potent inhibitors of viral proteases and polymerases, which are essential for viral replication. These findings underscore the compound's potential as a scaffold for next-generation antiviral therapies.

Beyond its applications in drug discovery, Methyl 4-bromo-2-cyano-5-(difluoromethyl)pyridine-3-carboxylate has found utility in materials science and agrochemical research. Its structural motifs are frequently employed in the design of organic semiconductors and liquid crystals due to their ability to confer specific electronic properties. Furthermore, derivatives of this compound have shown promise as intermediates in the synthesis of novel pesticides and herbicides, which are essential for modern agriculture.

The synthesis of Methyl 4-bromo-2-cyano-5-(difluoromethyl)pyridine-3-carboxylate involves a multi-step process that requires precise control over reaction conditions. Typically, it begins with the bromination of a pyridine derivative followed by cyanation and subsequent introduction of the difluoromethyl group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to ensure high yields and purity. These methods highlight the compound's importance not only as a final product but also as a stepping stone for more complex molecules.

The growing demand for this intermediate has spurred innovation in synthetic methodologies aimed at improving efficiency and sustainability. Researchers are increasingly exploring green chemistry approaches, such as solvent-free reactions and catalytic processes that minimize waste generation. Such advancements not only enhance the economic viability of producing Methyl 4-bromo-2-cyano-5-(difluoromethyl)pyridine-3-carboxylate but also align with global efforts to promote environmentally responsible chemical manufacturing.

In conclusion, Methyl 4-bromo-2-cyano-5-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805343-19-4) represents a cornerstone in modern pharmaceutical synthesis. Its multifunctional nature and broad applicability make it indispensable for researchers developing new therapeutics across various disease areas. As scientific understanding continues to evolve, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.